4-{[1-(3-bromophenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}-2-methoxyphenyl propionate

• IUPAC Name: [4-[(Z)-[1-(3-bromophenyl)-3,5-dioxopyrazolidin-4-ylidene]methyl]-2-methoxyphenyl] propanoate
• InChI: InChI=1S/C20H17BrN2O5/c1-3-18(24)28-16-8-7-12(10-17(16)27-2)9-15-19(25)22-23(20(15)26)14-6-4-5-13(21)11-14/h4-11H,3H2,1-2H3,(H,22,25)/b15-9-
• InChI Key: XXJYFRGOXAJHNX-DHDCSXOGSA-N
• Canonical SMILES: CCC(=O)OC1=C(C=C(C=C1)C=C2C(=O)NN(C2=O)C3=CC(=CC=C3)Br)OC
• Isomeric SMILES: CCC(=O)OC1=C(C=C(C=C1)/C=C\2/C(=O)NN(C2=O)C3=CC(=CC=C3)Br)OC
• Molecular Formula: C20H17BrN2O5
• Molecular Weight: 445.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrazolidine ring (a type of heterocyclic compound), a bromophenyl group (a type of halogenated aromatic compound), and a propionate ester group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It would be characterized by the presence of a pyrazolidine ring, a bromophenyl group, and a propionate ester group. The exact spatial arrangement of these groups would depend on the specific synthesis route and reaction conditions.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact molecular structure and the conditions under which the reactions are carried out. The bromophenyl group, for example, might undergo reactions typical of halogenated aromatic compounds, such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence these properties include the size and shape of the molecule, the types and locations of its functional groups, and the presence of any chiral centers.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact chemical structure and properties. As with any chemical substance, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and adherence to safe laboratory practices.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities. Such studies could provide valuable information about the potential uses of this compound in various applications.